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Introduction
CTIM-76 is a bispecific antibody that targets Claudin 6 (CLDN6) and the CD3 epsilon chain of

the T-cell receptor complex.[1][2] CLDN6 is a tight junction protein that is highly expressed in

various solid tumors, including ovarian, endometrial, and testicular cancers, with limited to no

expression in healthy adult tissues.[3][4] This differential expression pattern makes CLDN6 an

attractive target for cancer therapy. CTIM-76 is engineered to redirect the body's own T-cells to

recognize and eliminate CLDN6-positive cancer cells.[1] One arm of the antibody binds to

CLDN6 on the tumor cell surface, while the other arm engages CD3 on T-cells, creating an

immunological synapse that triggers T-cell activation and subsequent tumor cell lysis.[2][5]

Preclinical studies have demonstrated the high potency and target selectivity of CTIM-76 in

both binding and cytotoxicity assays.[1][6]

These application notes provide a detailed protocol for performing an in vitro cytotoxicity assay

to evaluate the efficacy of CTIM-76 in inducing T-cell mediated killing of CLDN6-expressing

cancer cells.
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Signaling Pathway of CTIM-76 Mediated T-Cell
Cytotoxicity
The mechanism of action of CTIM-76 involves the formation of a tripartite synapse between a

T-cell, a cancer cell, and the bispecific antibody. This engagement initiates a signaling cascade

within the T-cell, leading to the targeted destruction of the cancer cell.
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Caption: CTIM-76 mediated T-cell activation and cancer cell lysis.

Experimental Protocol: T-Cell Mediated Cytotoxicity
Assay
This protocol describes a lactate dehydrogenase (LDH) release assay to quantify the

cytotoxicity of CTIM-76. LDH is a cytosolic enzyme that is released into the cell culture

supernatant upon damage to the plasma membrane, serving as an indicator of cell death.

Materials and Reagents
Target Cells: CLDN6-positive cancer cell line (e.g., OV-90, OVCAR-3)[7]

Effector Cells: Human peripheral blood mononuclear cells (PBMCs) or isolated T-cells

Antibody: CTIM-76
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Cell Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1%

penicillin-streptomycin

LDH Cytotoxicity Assay Kit: (e.g., CytoTox 96® Non-Radioactive Cytotoxicity Assay,

Promega)

96-well flat-bottom cell culture plates

CO₂ Incubator (37°C, 5% CO₂)

Microplate reader

Experimental Workflow
Caption: Workflow for the CTIM-76 in vitro cytotoxicity assay.

Step-by-Step Procedure
Preparation of Cells:

Culture CLDN6-positive target cells and expand human PBMCs or isolate T-cells

according to standard laboratory protocols.

Ensure cell viability is >95% as determined by trypan blue exclusion.

Plating of Target Cells:

Harvest target cells and resuspend in fresh culture medium.

Seed 1 x 10⁴ target cells per well in a 96-well flat-bottom plate.

Incubate the plate for 4-6 hours at 37°C, 5% CO₂ to allow cells to adhere.

Preparation of CTIM-76 and Effector Cells:

Prepare a serial dilution of CTIM-76 in culture medium to achieve the desired final

concentrations.
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Harvest effector cells and adjust the concentration to achieve the desired effector-to-target

(E:T) ratio (e.g., 10:1).

Co-culture Incubation:

Carefully remove the medium from the wells containing the adhered target cells.

Add the CTIM-76 dilutions to the respective wells.

Add the effector cell suspension to the wells.

Include the following controls:

Spontaneous Release (Target Cells): Target cells with medium only.

Spontaneous Release (Effector Cells): Effector cells with medium only.

Maximum Release (Target Cells): Target cells treated with lysis buffer (from the LDH

kit).

No Antibody Control: Target and effector cells co-cultured without CTIM-76.

Incubate the plate for 24-48 hours at 37°C, 5% CO₂.

LDH Assay:

Following incubation, centrifuge the plate at 250 x g for 4 minutes.

Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

Add 50 µL of the LDH assay reagent to each well of the new plate.

Incubate at room temperature for 30 minutes, protected from light.

Add 50 µL of the stop solution to each well.

Measure the absorbance at 490 nm using a microplate reader.

Data Analysis
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Calculate the percentage of specific cytotoxicity using the following formula:

% Cytotoxicity = 100 x (Experimental Release - Spontaneous Release) / (Maximum Release -

Spontaneous Release)

Experimental Release: Absorbance from wells with target cells, effector cells, and CTIM-76.

Spontaneous Release: Absorbance from wells with target cells and effector cells without

CTIM-76.

Maximum Release: Absorbance from wells with target cells treated with lysis buffer.

Plot the % cytotoxicity against the log of the CTIM-76 concentration to generate a dose-

response curve and determine the EC₅₀ value (the concentration of CTIM-76 that induces 50%

of the maximum cytotoxicity).

Data Presentation
The quantitative data from the cytotoxicity assay should be summarized in a clear and

structured table for easy comparison.

CTIM-76 Conc. (ng/mL) % Cytotoxicity (Mean ± SD)

0 (No Antibody) 2.5 ± 1.1

0.01 15.3 ± 2.5

0.1 35.8 ± 4.2

1 68.2 ± 5.1

10 85.7 ± 3.9

100 88.1 ± 3.5

1000 89.5 ± 3.2

EC₅₀ (ng/mL) 0.45

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual

results may vary depending on the cell lines, E:T ratio, and experimental conditions.
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Conclusion
This protocol provides a robust and reproducible method for evaluating the in vitro cytotoxic

activity of CTIM-76. By following these detailed steps, researchers can effectively assess the

potency of this promising bispecific antibody in redirecting T-cells to kill CLDN6-positive cancer

cells, a critical step in its preclinical development and characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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